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Introduction

3-Bromo-6-methylimidazo[1,2-a]pyridine is a substituted heterocyclic compound belonging
to the imidazopyridine class. This scaffold is of significant interest in medicinal chemistry due to
its presence in a variety of biologically active molecules.[1][2] Imidazo[1,2-a]pyridine derivatives
have shown a wide range of pharmacological activities, including anticancer, anti-ulcer, and
kinase inhibition properties.[3][4][5] A thorough understanding of the physicochemical
properties of novel derivatives such as 3-Bromo-6-methylimidazo[1,2-a]pyridine is crucial for
its application in drug design and development. This technical guide provides an overview of
the available data, standard experimental protocols for determining key physical properties,
and a logical workflow for its synthesis and potential applications.

Data Presentation: Physical Properties

Precise experimental data for the melting and boiling points of 3-Bromo-6-methylimidazo[1,2-
a]pyridine (CAS 866135-71-9) are not readily available in the public domain.[6] For the
purpose of comparison, the properties of the parent compound, 3-Bromoimidazo[1,2-a]pyridine,
are provided below. The addition of a methyl group is expected to have a minor influence on
these values.[7]
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Molecular . o
CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
3-Bromo-6-
methylimidaz Data not Data not
866135-71-9 CsH7BrN2 211.06
o[1,2- available available
a]pyridine
3-
Bromoimidaz Data not
4926-47-0 C7HsBrN2 197.03 90-95 _
o[1,2- available
alpyridine

Experimental Protocols

The following are detailed, generalized methodologies for the determination of the melting and
boiling points of a solid organic compound like 3-Bromo-6-methylimidazo[1,2-a]pyridine.

Melting Point Determination (Capillary Method)[8][9]

This method is based on visually observing the temperature at which a small, powdered
sample of the compound transitions from a solid to a liquid state.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:
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o Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary,
grind the crystalline sample using a mortar and pestle.

o Capillary Tube Loading: Pack the dry, powdered sample into the open end of a capillary tube
to a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface to compact the sample.[8]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o For an unknown compound, a preliminary rapid heating is performed to determine an
approximate melting range.

o For a more precise measurement, a second sample is heated slowly, at a rate of 1-2 °C
per minute, as the temperature approaches the approximate melting point.

o Observation and Recording: The melting range is recorded from the temperature at which
the first droplet of liquid is observed to the temperature at which the entire sample has
completely melted into a clear liquid. A sharp melting range (typically 0.5-2 °C) is indicative of
a pure compound.[9]

Boiling Point Determination (Micro-reflux or Thiele Tube
Method)[12][13]

For small quantities of a substance, the boiling point can be determined by observing the
temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:
e Thiele tube or a micro-reflux setup with a condenser
e Heating mantle or oil bath

e Small test tube
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e Capillary tube (sealed at one end)
e Thermometer (calibrated)
 Boiling chips (for micro-reflux)
Procedure (Thiele Tube Method):

o Sample Preparation: Place a small amount (0.5-1 mL) of the liquid sample into a small test
tube.

o Capillary Inversion: Place a capillary tube, with the sealed end pointing upwards, into the test
tube containing the sample.

o Apparatus Setup: Attach the test tube to a thermometer and place the assembly into the
Thiele tube containing a high-boiling point oil (e.g., mineral oil). The sample should be level
with the upper arm of the Thiele tube.

o Heating: Gently heat the side arm of the Thiele tube. As the temperature increases, a stream
of bubbles will emerge from the open end of the inverted capillary tube.

o Observation and Recording: Continue heating until a steady stream of bubbles is observed.
Then, remove the heat source. The boiling point is the temperature at which the bubbling
ceases and the liquid just begins to be drawn back into the capillary tube.[10]

Logical Workflow: Synthesis and Potential
Applications

While specific signaling pathways involving 3-Bromo-6-methylimidazo[1,2-a]pyridine are not
yet documented, the broader class of bromo-substituted imidazo[1,2-a]pyridines has been
synthesized and investigated for various biological activities. The following diagram illustrates a
logical workflow from the chemical synthesis of these compounds to their potential therapeutic
applications.
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Logical Workflow: Synthesis to Application of Bromo-Imidazo[1,2-a]Pyridines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1276476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

